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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1630657 Get Quote

Introduction
Lactose octaacetate is a fully protected derivative of lactose where all hydroxyl groups are

acetylated. This peracetylated form of the disaccharide serves as a crucial intermediate in

synthetic carbohydrate chemistry. The acetyl protecting groups render the molecule soluble in a

wide range of organic solvents, facilitating its use in various chemical transformations.

Furthermore, the acetate esters are stable under many reaction conditions but can be

selectively removed, making lactose octaacetate a versatile building block for the synthesis of

complex oligosaccharides, glycoconjugates, and other bioactive molecules. These application

notes provide detailed protocols and data for the synthesis, application, and deprotection of

lactose octaacetate for researchers in carbohydrate chemistry and drug development.

Synthesis of Lactose Octaacetate
The preparation of lactose octaacetate from D-lactose is a straightforward acetylation

reaction. Several methods have been reported, with variations in catalysts, reaction times, and

heating methods. Microwave-assisted synthesis has emerged as a highly efficient, "green"

alternative to conventional heating, significantly reducing reaction times while providing high

yields.

Comparison of Synthesis Methods
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Method Catalyst Solvent
Reaction
Time

Yield (%)
Reference(s
)

Conventional

Heating

Sodium

Acetate

Acetic

Anhydride
2 hours ~85%

Conventional

Heating
Iodine

Acetic

Anhydride
Not Specified Not Specified

Microwave

Irradiation

Sodium

Acetate

Acetic

Anhydride

10-20

minutes
74-91%

Experimental Protocol: Microwave-Assisted Synthesis
of Lactose Octaacetate
This protocol describes a solvent-free, microwave-assisted synthesis of lactose octaacetate.

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

Distilled water

95% Ethanol (for recrystallization)

Round-bottom flask

Microwave reactor

Stirring apparatus

Filtration apparatus (vacuum)

Vacuum oven
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Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³

(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate, which

acts as the catalyst.

Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

After irradiation, carefully pour the hot reaction mixture into 200 cm³ of an ice-water mixture.

Stir the mixture and leave it at 4 °C for 12 hours to allow for the precipitation of the lactose
octaacetate as a white solid.

Filter the precipitate under vacuum and wash it thoroughly with distilled water.

For further purification, recrystallize the product from 95% ethanol, followed by another wash

with distilled water.

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Lactose Octaacetate as a Protecting Group in
Glycosylation
Peracetylated sugars like lactose octaacetate are valuable precursors to glycosyl donors,

which are essential for the formation of glycosidic bonds. The acetyl groups protect the

hydroxyl functionalities, while the anomeric acetate can be selectively replaced to generate a

reactive species for glycosylation.
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Preparation of Glycosyl Donor

Glycosylation Reaction

Lactose Octaacetate Anomeric Activation
(e.g., with HBr/AcOH)

Hepta-O-acetyl-
α-lactosyl Bromide

Glycosylation
(Promoter, e.g., AgOTf)

Glycosyl
Donor

Glycosyl Acceptor
(with free -OH)

Protected Target
Oligosaccharide
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Step 1: Protection

Step 2: Glycosyl Donor Formation

Step 3: Glycosylation

Step 4: Deprotection

D-Lactose

Acetylation
(Ac₂O, NaOAc, MW)

Lactose Octaacetate

Anomeric Activation
(HBr/AcOH)

Hepta-O-acetyl-
α-lactosyl Bromide

Glycosylation
(AgOTf)

Glycosyl Donor

Protected Monosaccharide
(Acceptor with free -OH)

Protected Trisaccharide

Global Deprotection
(NaOMe/MeOH)

Target Trisaccharide
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To cite this document: BenchChem. [Application Notes and Protocols: Lactose Octaacetate
in Carbohydrate Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630657#lactose-octaacetate-as-a-protecting-group-
in-carbohydrate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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